Cas no 83221-57-2 (2,7-Naphthalenedisulfonicacid,6-amino-4-hydroxy-3-[2-[7-sulfo-4-[2-(4-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?))

• Product name: 2,7-Naphthalenedisulfonicacid,6-amino-4-hydroxy-3-[2-[7-sulfo-4-[2-(4-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?)
• CAS No: 83221-57-2
• MF: C₂₆H₁₅N₅O₁₃S₄-₄^.₄[Na+]
• MW: 825.642200000001
• CID: 732445
• PubChem ID: 136075847

2,7-Naphthalenedisulfonicacid,6-amino-4-hydroxy-3-[2-[7-sulfo-4-[2-(4-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,6-amino-4-hydroxy-3-[2-[7-sulfo-4-[2-(4-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?)
• tetrasodium,(3E)-6-amino-4-oxo-3-[[7-sulfonato-4-[(4-sulfonatophenyl)diazenyl]naphthalen-1-yl]hydrazinylidene]naphthalene-2,7-disulfonate
• Q934300
• Black 7984
• tetrasodium 6-amino-4-hydroxy-3-[[7-sulphonato-4-[(4-sulphonatophenyl)azo]-1-naphthyl]azo]naphthalene-2,7-disulphonate
• 2,7-NAPHTHALENEDISULFONIC ACID, 6-AMINO-4-HYDROXY-3-((7-SULFO-4-((P-SULFOPHENYL)AZO)-1-NAPHTHYL)AZO)-, TETRASODIUM SALT
• 6-Amino-4-hydroxy-3-((7-sulpho-4-((4-sulphophenyl)azo)-1-naphthyl)azo)naphthalene-2,7-disulphonic acid, sodium salt
• 6-Amino-4-hydroxy-3-[[7-sulfo-4-[(4-sulfophenyl)azo]-1-naphthyl]azo]naphthalene-2,7-disulfonic acid,sodium salt
• EINECS 280-236-0
• 6-Amino-4-hydroxy-3-[[7-sulfo-4-[(4-sulfophenyl)azo]-1-naphthyl]azo]naphthalene-2,7-disulfonic acid, sodium salt
• CI FOOD BLACK 2
• CI FOOD BLACK 2, TETRASODIUM SALT
• Tetrasodium 6-amino-4-hydroxy-3-((7-sulphonato-4-((4-sulphonatophenyl)azo)-1-naphthyl)azo)naphthalene-2,7-disulphonate
• 83221-57-2

• Inchi： InChI=1S/C26H19N5O13S4.4Na/c27-20-12-18-13(9-23(20)47(39,40)41)10-24(48(42,43)44)25(26(18)32)31-30-22-8-7-21(17-6-5-16(11-19(17)22)46(36,37)38)29-28-14-1-3-15(4-2-14)45(33,34)35;;;;/h1-12,32H,27H2,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,42,43,44);;;;/q;4*+1/p-4
• InChI Key： BZJNMKDNHPKBHE-UHFFFAOYSA-J
• SMILES： C1=CC(=CC=C1N=NC2=C3C=CC(=CC3=C(C=C2)N=NC4=C(C5=CC(=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])N)O)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1228.969517
• Monoisotopic Mass: 1228.969517
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 80
• Rotatable Bond Count: 10
• Complexity: 2760
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 479